1-{6-[2-(morpholin-4-ylmethyl)phenyl]pyridin-2-yl}ethanol
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Description
Synthesis Analysis
The synthesis of compounds similar to "1-{6-[2-(morpholin-4-ylmethyl)phenyl]pyridin-2-yl}ethanol" involves reactions such as Knoevenagel condensation and Buchwald–Hartwig amination. For instance, the Knoevenagel condensation between 2-methylpyridine and benzaldehyde without a catalyst or solvent produces 1-phenyl-2-(2-pyridyl)ethanol, which is structurally related to the compound of interest (Percino, Chapela, 2015). This process illustrates the foundational chemistry potentially applicable to synthesizing the target compound.
Molecular Structure Analysis
The molecular structure of related compounds, such as 1-phenyl-2-(2-pyridyl)ethanol, has been elucidated through X-ray crystallography, demonstrating centrosymmetric space groups and the formation of intermolecular hydrogen bonds, which could suggest similar structural characteristics for the target compound (Percino, Chapela, et al., 2015).
Chemical Reactions and Properties
The target compound's chemical reactivity can be inferred from similar compounds that undergo various reactions such as hydrolysis under alkaline conditions and dehydration processes to form more complex structures. For example, the synthesis of 2-(pyridin-2-yl)ethanol as a protecting group showcases such reactivity (Elladiou, Patrickios, 2012).
Physical Properties Analysis
Compounds within this chemical space often crystallize in specific systems and exhibit significant hydrogen bonding, which could indicate similar physical properties for "1-{6-[2-(morpholin-4-ylmethyl)phenyl]pyridin-2-yl}ethanol" (Percino, Chapela, et al., 2015).
Chemical Properties Analysis
The chemical properties, including reactivity towards hydrolysis, nucleophilic substitutions, and potential for forming derivatives, are crucial. Similar structural analogs provide insights into these properties and the compound's behavior in various chemical environments (Elladiou, Patrickios, 2012).
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-[6-[2-(morpholin-4-ylmethyl)phenyl]pyridin-2-yl]ethanol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O2/c1-14(21)17-7-4-8-18(19-17)16-6-3-2-5-15(16)13-20-9-11-22-12-10-20/h2-8,14,21H,9-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HLFHKXNXHPEHQK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CC(=N1)C2=CC=CC=C2CN3CCOCC3)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-{6-[2-(Morpholin-4-ylmethyl)phenyl]pyridin-2-YL}ethanol |
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